Cas no 2138087-80-4 (2-{(benzyloxy)carbonylamino}-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 2138087-80-4
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• CID: 6051949
• PubChem ID: 165800389
• Update Time: 2025-11-01

2-{(benzyloxy)carbonylamino}-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid
• 2138087-80-4
• 2-{[(benzyloxy)carbonyl]amino}-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid
• EN300-1141082

• Inchi： 1S/C18H23N3O4/c1-12-13(2)20-21(14(12)3)11-18(4,16(22)23)19-17(24)25-10-15-8-6-5-7-9-15/h5-9H,10-11H2,1-4H3,(H,19,24)(H,22,23)
• InChI Key： JYQOMLZRRCDDMC-UHFFFAOYSA-N
• SMILES： OC(C(C)(CN1C(C)=C(C)C(C)=N1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 345.16885622g/mol
• Monoisotopic Mass: 345.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2138087-80-4)

2-{(benzyloxy)carbonylamino}-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid, identified by its CAS number 2138087-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that incorporate both protective and bioactive moieties, making it a valuable intermediate in the synthesis of various therapeutic agents.

The molecular structure of 2-{(benzyloxy)carbonylamino}-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid features a central propanoic acid backbone, which is modified by the presence of a benzyloxy carbonyl group at the α-position. This group serves as a protective moiety, commonly used in peptide synthesis to prevent unwanted side reactions. Additionally, the molecule incorporates a trimethylpyrazole ring at the γ-position, which is known for its ability to enhance binding affinity and metabolic stability in drug candidates.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions, protection-deprotection strategies, and functional group modifications. The benzyloxy carbonyl group (Boc) is particularly important as it allows for selective deprotection under mild acidic conditions, facilitating the introduction of other functional groups or side chains. The trimethylpyrazole moiety contributes to the overall solubility and bioavailability of the compound, making it an attractive candidate for further derivatization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in medicinal chemistry. The pyrazole scaffold, in particular, has been extensively studied due to its biological activity and structural versatility. Trimethylpyrazole derivatives have shown promise as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The incorporation of such a moiety into 2-{(benzyloxy)carbonylamino}-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid enhances its pharmacological profile, making it a valuable building block for drug discovery efforts.

One of the most compelling aspects of this compound is its utility as a chiral building block. The presence of a stereogenic center at the α-position allows for the synthesis of enantiomerically pure derivatives, which are often required for optimal pharmacological activity. Chiral drugs are designed to interact selectively with specific biological targets, leading to improved efficacy and reduced side effects. The Boc protection group ensures that this stereogenic center remains stable during synthetic manipulations, allowing for controlled access to enantiopure intermediates.

Recent advances in computational chemistry have also highlighted the importance of molecular modeling in predicting the bioactivity of novel compounds. Virtual screening techniques have been employed to identify potential binding interactions between 2-{(benzyloxy)carbonylamino}-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid and biological targets such as enzymes and receptors. These studies have revealed that modifications to the benzyloxy carbonyl group can significantly alter binding affinities and selectivity profiles.

The trimethylpyrazole moiety has been shown to interact favorably with hydrogen bond donors and acceptors in protein active sites. This interaction pattern is consistent with its role as a pharmacophore in several known drug candidates. For instance, pyrazole derivatives have been reported to inhibit Janus kinases (JAKs), which are involved in various inflammatory pathways. By incorporating this scaffold into 2-{(benzyloxy)carbonylamino}-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid, researchers can explore new therapeutic avenues for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The benzyloxy carbonyl group also provides an opportunity for further derivatization through enzymatic or chemical hydrolysis. This property makes 2-{(benzyloxy)carbonylamino}-2-methyl-3-(trimethyl-1H-pyrazol-1-yl)propanoic acid a versatile intermediate for peptide mimetics and other peptidomimetic drugs. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties such as enhanced stability and longer half-life.

In conclusion, 2-{(benzyloxy)carbonylamino}-2-methyl-3-(trimethyl-1H-pyrazol-1-y l)propanoic acid (CAS No. 2138087-80-4) represents a promising candidate for further pharmaceutical development. Its unique structural features—combining a protective Boc group with a bioactive trimethylpyrazole moiety—make it an attractive building block for synthesizing novel therapeutic agents. Ongoing research in computational modeling and enzyme-mediated synthesis continues to expand our understanding of its potential applications in drug discovery.